Cas no 2248310-63-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate
• CAS No: 2248310-63-4
• MF: C₁₁H₅N₃O₄S
• MW: 275.240100622177
• CID: 5937796
• PubChem ID: 165725206
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate
• 2248310-63-4
• EN300-6513185

• Inchi： 1S/C11H5N3O4S/c15-9-6-3-1-2-4-7(6)10(16)14(9)18-11(17)8-5-19-13-12-8/h1-5H
• InChI Key： LRXYRMYYSJPTPN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=N1

Computed Properties

• Exact Mass: 275.00007682g/mol
• Monoisotopic Mass: 275.00007682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate (CAS No. 2248310-63-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate is a specialized organic compound with a unique molecular structure that combines an isoindole core with a thiadiazole moiety. This compound, identified by its CAS No. 2248310-63-4, has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications. The integration of these two heterocyclic systems offers a versatile platform for further chemical modifications, making it a subject of ongoing research.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate has surged, driven by their utility in drug discovery and agrochemical development. Researchers are particularly interested in its thiadiazole component, known for its bioactivity and role in enhancing molecular stability. The compound's isoindole fragment, on the other hand, contributes to its aromaticity and potential for π-stacking interactions, which are critical in designing advanced materials.

The synthesis of CAS No. 2248310-63-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Its structural complexity requires precise control over reaction conditions to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its suitability for further applications.

One of the most frequently searched questions about 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate revolves around its potential as a pharmacophore. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, aligning with the growing interest in heterocyclic drug candidates. Additionally, its thiadiazole ring has been linked to enzyme inhibition, making it a promising scaffold for targeted therapies.

Beyond pharmaceuticals, CAS No. 2248310-63-4 is also explored in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors and photovoltaic materials. With the rise of sustainable technologies, researchers are investigating its role in green chemistry applications, such as catalysts or light-harvesting components.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,3-thiadiazole-4-carboxylate represents a multifaceted compound with broad potential across scientific disciplines. Its unique structure, combined with the versatility of its thiadiazole and isoindole units, positions it as a valuable subject for future research and innovation.